Cas no 338967-89-8 (3-(2,4-dichloro-5-methoxyphenyl)-2-(methylsulfanyl)-4(3H)-quinazolinone)

• Product Name: 3-(2,4-dichloro-5-methoxyphenyl)-2-(methylsulfanyl)-4(3H)-quinazolinone
• CAS No: 338967-89-8
• MF: C₁₆H₁₂Cl₂N₂O₂S
• MW: 367.249680519104
• CID: 6786884
• PubChem ID: 3731794
• Update Time: 2025-07-28

3-(2,4-dichloro-5-methoxyphenyl)-2-(methylsulfanyl)-4(3H)-quinazolinone Chemical and Physical Properties

Names and Identifiers

• AKOS005095956
• 338967-89-8
• 3-(2,4-dichloro-5-methoxyphenyl)-2-(methylsulfanyl)-3,4-dihydroquinazolin-4-one
• 3-(2,4-dichloro-5-methoxyphenyl)-2-methylsulfanylquinazolin-4-one
• Oprea1_363539
• Bionet1_002449
• 3-(2,4-dichloro-5-methoxyphenyl)-2-(methylthio)quinazolin-4(3H)-one
• HMS575G11
• 3-(2,4-dichloro-5-methoxyphenyl)-2-(methylsulfanyl)-4(3H)-quinazolinone
• 6L-587S
• SCHEMBL14010911

• Inchi： 1S/C16H12Cl2N2O2S/c1-22-14-8-13(10(17)7-11(14)18)20-15(21)9-5-3-4-6-12(9)19-16(20)23-2/h3-8H,1-2H3
• InChI Key： GZFXOJROZJKTIQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1N1C(=NC2C=CC=CC=2C1=O)SC)OC)Cl

Computed Properties

• Exact Mass: 365.9996542g/mol
• Monoisotopic Mass: 365.9996542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 67.2Ų

Additional information on 3-(2,4-dichloro-5-methoxyphenyl)-2-(methylsulfanyl)-4(3H)-quinazolinone

Introduction to 3-(2,4-dichloro-5-methoxyphenyl)-2-(methylsulfanyl)-4(3H)-quinazolinone (CAS No. 338967-89-8) and Its Emerging Applications in Chemical Biology

3-(2,4-dichloro-5-methoxyphenyl)-2-(methylsulfanyl)-4(3H)-quinazolinone, identified by the CAS number 338967-89-8, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This heterocyclic molecule belongs to the quinazolinone class, a scaffold widely recognized for its biological activity and potential therapeutic applications. The presence of multiple substituents, including 2,4-dichloro-5-methoxyphenyl and methylsulfanyl groups, contributes to its distinctive chemical properties and biological interactions.

The quinazolinone core is a well-documented motif in medicinal chemistry, often serving as a key structural component in drugs targeting various diseases. The 2,4-dichloro-5-methoxyphenyl substituent enhances the compound's lipophilicity and binding affinity, while the methylsulfanyl group introduces a polar moiety that can modulate receptor interactions. These features make 3-(2,4-dichloro-5-methoxyphenyl)-2-(methylsulfanyl)-4(3H)-quinazolinone a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel bioactive compounds. The structural complexity of 3-(2,4-dichloro-5-methoxyphenyl)-2-(methylsulfanyl)-4(3H)-quinazolinone presents both challenges and opportunities for researchers aiming to optimize its pharmacological profile. By leveraging molecular modeling techniques, scientists have been able to predict potential binding modes of this compound with biological targets, providing insights into its mechanism of action.

One of the most intriguing aspects of this molecule is its potential role in modulating kinases and other enzymes implicated in cancer progression. Quinazolinone derivatives have been extensively studied for their ability to inhibit tyrosine kinases, which are overactive in many malignancies. The methylsulfanyl group in particular has been shown to enhance binding affinity to ATP pockets in kinase domains, suggesting that 3-(2,4-dichloro-5-methoxyphenyl)-2-(methylsulfanyl)-4(3H)-quinazolinone may exhibit potent anti-cancer activity. Preliminary studies have indeed hinted at its efficacy in inhibiting the growth of certain cancer cell lines, although further research is needed to fully elucidate its therapeutic potential.

Beyond oncology, this compound has shown promise in other areas of medical research. Its structural motifs are reminiscent of molecules with anti-inflammatory and antimicrobial properties. The 2,4-dichloro-5-methoxyphenyl moiety has been associated with enhanced bioavailability and metabolic stability, making it an attractive feature for drug development. Additionally, the presence of electron-withdrawing groups may contribute to its ability to interact with biological targets through hydrogen bonding or ionic interactions.

The synthesis of 3-(2,4-dichloro-5-methoxyphenyl)-2-(methylsulfanyl)-4(3H)-quinazolinone presents a fascinating challenge for organic chemists due to its multi-substituted aromatic ring system. Modern synthetic methodologies have enabled the efficient construction of such complex molecules, often involving multi-step reactions that require precise control over reaction conditions. Advances in catalytic processes have further streamlined the synthesis pathway, reducing both time consumption and environmental impact.

In conclusion, 3-(2,4-dichloro-5-methoxyphenyl)-2-(methylsulfanyl)-4(3H)-quinazolinone (CAS No. 338967-89-8) represents a compelling subject of study in chemical biology. Its unique structural features and demonstrated biological activity make it a valuable candidate for further investigation into novel therapeutic agents. As research continues to uncover new applications for quinazolinone derivatives, compounds like this one are poised to play a significant role in advancing medical science.